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Compound of Interest

Compound Name:
1-(Methoxycarbonyl)piperidine-4-

carboxylic acid

Cat. No.: B1270422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl isonipecotate, the

methoxycarbonyl derivative of isonipecotic acid. It details its physicochemical properties,

synthesis protocols, biological significance, and applications as a crucial intermediate in

pharmaceutical development.

Introduction
Isonipecotic acid, also known as piperidine-4-carboxylic acid, is a conformationally restricted

analog of the primary inhibitory neurotransmitter, γ-aminobutyric acid (GABA).[1] While

isonipecotic acid itself is a partial agonist at GABA-A receptors, its derivatives are of significant

interest in medicinal chemistry.[1][2] The methoxycarbonyl derivative, methyl isonipecotate (or

methyl piperidine-4-carboxylate), serves as a versatile and indispensable building block for the

synthesis of a wide array of biologically active compounds.[3][4][5] Its piperidine scaffold is a

key structural motif in drugs targeting the central nervous system, pain management, and

inflammatory conditions.[4] This guide explores the synthesis, properties, and applications of

this important pharmaceutical intermediate.[6][7]

Physicochemical Properties
Methyl isonipecotate is a colorless to yellow liquid under standard conditions.[3][5] Its key

chemical and physical properties are summarized below, providing essential data for
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experimental design and chemical synthesis.

Property Value Source

CAS Number 2971-79-1 [3][8][9]

Molecular Formula C₇H₁₃NO₂ [3][8][9]

Molecular Weight 143.18 g/mol [3][8][9]

Boiling Point 85-90 °C [3][5][9]

Density 1.06 g/mL at 25 °C [3][5][9]

Refractive Index n20/D 1.465 [3][9]

Flash Point 89 °C (192.2 °F) - closed cup [3][9]

Solubility
Slightly soluble in water;

Soluble in Chloroform
[3][5]

pKa 9.78 ± 0.10 (Predicted) [3][5]

Appearance Colorless to yellow liquid [3]

Synthesis and Experimental Protocols
The synthesis of methyl isonipecotate and its N-substituted derivatives can be achieved

through several established routes. The selection of a specific method often depends on the

availability of starting materials, desired scale, and required purity.

Synthesis via Deprotection of a Boc-Protected
Precursor
A common and high-yielding method involves the deprotection of a commercially available N-

Boc protected precursor, methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate. This method is

efficient and provides the hydrochloride salt of the product in high purity.

Experimental Protocol:
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Dissolve methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (8.88 mmol) in

dichloromethane (DCM, 3 mL).[6]

Add a 4 M solution of hydrochloric acid in ethyl acetate (EtOAc, 6 mL) to the mixture.[6]

Stir the reaction mixture at room temperature for 1.5 hours.[6]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the solvent by concentration under reduced pressure.[6]

The resulting white solid is methyl piperidine-4-carboxylate hydrochloride. The reported yield

is approximately 99%.[6]
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Synthesis Workflow: Deprotection Method

Start: Methyl 1-Boc-4-
piperidinecarboxylate in DCM

Add 4M HCl in EtOAc

Step 1

Stir at Room Temperature
(1.5 hours)

Step 2

Concentrate Under
Reduced Pressure

Step 3

Product: Methyl piperidine-4-
carboxylate hydrochloride

Step 4

Click to download full resolution via product page

Caption: Synthesis workflow for methyl piperidine-4-carboxylate HCl.

Synthesis via Fischer Esterification
Fischer esterification is a classic method for producing esters from carboxylic acids and

alcohols in the presence of an acid catalyst. Isonipecotic acid can be esterified using this

approach.
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General Experimental Protocol:

Suspend isonipecotic acid (1 equivalent) in an excess of methanol, which acts as both

reactant and solvent.

Cool the mixture in an ice bath to 0-5°C.

Slowly add a strong acid catalyst, such as thionyl chloride (1.5 equivalents) or concentrated

sulfuric acid, dropwise to the cooled suspension.[10]

After the addition is complete, allow the mixture to warm to room temperature and then heat

to reflux for several hours until the reaction is complete (monitored by TLC).[11]

Cool the reaction mixture and remove the excess methanol under reduced pressure.

Neutralize the residue by pouring it over crushed ice and adding a saturated solution of

sodium bicarbonate.

Extract the aqueous layer with an organic solvent like ethyl acetate.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude methyl isonipecotate.

Synthesis of N-Methyl Isonipecotate Methyl Ester
Further derivatization at the nitrogen atom is common. The N-methyl derivative, for example,

can be synthesized from methyl isonipecotate via reductive amination.

Experimental Protocol:

Dissolve methyl piperidine-4-carboxylate (7.00 mmol) in methanol (25 mL).[12]

Sequentially add formic acid (12.00 mmol) and a 40% aqueous solution of formaldehyde

(35.00 mmol).[12]

Heat the reaction mixture to reflux for 3 hours.[12]

After cooling, concentrate the mixture under reduced pressure.[12]
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Dissolve the residue in water and basify with a sodium bicarbonate solution.[12]

Extract the product with dichloromethane (3 x 30 mL).[12]

Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate to

yield methyl N-methyl-4-piperidinecarboxylate as a brown liquid (91% yield reported).[12]

Biological Activity and Applications in Drug
Development
Methyl isonipecotate is a crucial starting material for a wide range of pharmaceuticals due to

the prevalence of the piperidine ring in bioactive molecules.[4]

Role as a GABA Uptake Inhibitor Precursor
Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian

central nervous system.[13][14] Its synaptic concentration is regulated by GABA transporters

(GATs).[15] Inhibiting these transporters prolongs the action of GABA, an effect that is

therapeutic in conditions like epilepsy and anxiety.[16]

Derivatives of isonipecotic acid (and its isomer, nipecotic acid) are foundational scaffolds for

potent GABA uptake inhibitors.[17][18] For example, lipophilic side chains are often attached to

the piperidine nitrogen to increase blood-brain barrier penetration and affinity for GATs.[19][20]

(S)-1-[2-[tris(4-methoxyphenyl)methoxy]ethyl]-3-piperidinecarboxylic acid, a derivative of the

related nipecotic acid, was identified as a selective ligand for the GAT-3 transporter.[13] Methyl

isonipecotate serves as a key intermediate for creating libraries of such derivatives for

screening and drug discovery.
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Caption: Modulation of GABAergic signaling by a GAT inhibitor.

Versatile Pharmaceutical Intermediate
Beyond GABAergic modulation, methyl isonipecotate is a reactant for synthesizing a diverse

range of therapeutic agents:[3]

Antipsychotics: Isonipecotic acid is a precursor for drugs like Risperidone and Paliperidone.

[21]

Antitubercular Agents: It is used as a reactant in the synthesis of novel drugs targeting

tuberculosis.[3][5]
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Protein Kinase Inhibitors: The scaffold is incorporated into orally available naphthyridine

protein kinase D inhibitors.[3][5]

Neurochemicals and Antibacterials: Its versatile chemical properties make it a valuable

component in the synthesis of various neurochemicals and antibacterials.[3][5][22][23]

Enzyme Inhibitors: It is used to synthesize potent inhibitors of soluble epoxide hydrolase

(sEH), which are targets for treating inflammation and hypertension.[3][5]

The logical progression from the parent acid to complex, high-value pharmaceuticals highlights

the strategic importance of its methoxycarbonyl derivative.
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Caption: Role of Methyl Isonipecotate as a key chemical intermediate.

Conclusion
The methoxycarbonyl derivative of isonipecotic acid, methyl isonipecotate, is more than a

simple ester. It is a pivotal molecular scaffold and a high-value intermediate in the field of drug

discovery and development. Its straightforward synthesis and versatile reactivity allow

researchers to access a wide chemical space, leading to the creation of novel therapeutics for

neurological disorders, infectious diseases, and more. The data and protocols presented in this
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guide serve as a foundational resource for scientists leveraging this compound in their

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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